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Introduction

Subclinical endometritis (SCE) in buffaloes is a significant cause of economic loss in the dairy
industry, leading to impaired reproductive performance, including extended postpartum
intervals to first estrus, increased days open, and reduced conception rates.[1] Unlike clinical
endometritis, SCE presents no overt signs of uterine disease, making diagnosis challenging
without specific diagnostic techniques. The primary diagnostic method is endometrial cytology,
which identifies inflammation through an elevated percentage of polymorphonuclear cells
(PMNs).[1][2] Intrauterine administration of Cephapirin Benzathine, a first-generation
cephalosporin antibiotic, has emerged as an effective therapeutic intervention to improve
uterine health and subsequent fertility in affected animals.[3][4][5]

Cephapirin acts via a broad-spectrum bactericidal mechanism effective against both Gram-
positive and Gram-negative bacteria.[6] Its use in a single-dose intrauterine infusion provides a
targeted treatment with minimal systemic absorption and a zero-hour milk withdrawal period,
making it a practical choice for dairy operations.[5][6] These notes provide a comprehensive
overview of the application of Cephapirin Benzathine for treating SCE in buffaloes, including
guantitative efficacy data and detailed experimental protocols for researchers and veterinary
professionals.

Quantitative Data Summary

The efficacy of a single intrauterine dose of Cephapirin Benzathine has been evaluated in
several studies, demonstrating significant improvements in clinical recovery and reproductive
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parameters in buffaloes diagnosed with subclinical endometritis.

Table 1: Efficacy of Cephapirin Benzathine in Postpartum Buffaloes with SCE

Cephapirin Untreated
Parameter Treated Group  Control Group  Significance Reference
(SCEP-CB) (SCEP-C)
Number of
) 15 14 - [31[5]
Animals
Recovery Rate
66.7% 28.6% p <0.05 [3][5]
(%)
Bacterial
Clearance Rate 38.5% 8.3% p > 0.05 [31[5]
(%)
Reduction in Reduced by 14
- p <0.05 [3][5]
Days Open days
Hazard Ratio for As likely as
0.28 - [31[5]

Pregnancy healthy animals

Table 2: Efficacy of Cephapirin Benzathine in Repeat Breeder Buffaloes with SCE

Cephapirin Untreated

Parameter Treated Group  Control Group  Significance Reference
(Group 1) (Group 1)

Number of

. 6 6 - [4]

Animals

Recovery Rate
83.33% 0% p <0.05 [4]

(%)

Conception Rate
80.00% 0% p <0.05 [4]

(%)
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Experimental Protocols & Methodologies
Protocol 1: Diagnosis of Subclinical Endometritis (SCE)

This protocol outlines the cytobrush technique for collecting endometrial samples for the
diagnosis of SCE in buffaloes.

Materials:

» Sterile cytobrush with a protective sheath

Clean, dry glass microscope slides

Coplin jars with Diff-Quik or equivalent stain

Light microscope

70% Ethanol

Sterile gloves
Procedure:
» Animal Restraint: Properly restrain the buffalo in a chute or by other safe means.

e Preparation: Clean the vulvar region thoroughly with a non-irritating soap and water, then dry
completely.

e Sample Collection:

[¢]

Don a sterile glove and lubricate the hand and arm.

[¢]

Introduce the sheathed cytobrush into the vagina.

[e]

Guide the instrument through the cervix into the uterine body.

o

Once in the uterus, expel the brush from its protective sheath.
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o Rotate the brush against the endometrial wall for approximately 30 seconds to collect the
sample.

o Retract the brush back into the sheath before withdrawing it from the reproductive tract to
prevent contamination.

o Slide Preparation:

o Immediately after collection, gently roll the cytobrush onto a clean glass slide. Do not

smeatr.
o Air-dry the slide rapidly.

» Staining and Analysis:

o

Stain the slide using a Diff-Quik staining protocol.
o Examine the slide under a light microscope at 400x magnification.
o Count a minimum of 200 endometrial and immune cells.

o Diagnosis: A diagnosis of SCE is confirmed if the percentage of polymorphonuclear cells
(PMNs) exceeds the established threshold. For postpartum buffaloes, this is often >10%
PMNs at 35 days postpartum (DPP) or 6% at 5 weeks postpartum.[1][3] For repeat
breeders, a threshold of 210% is commonly used.[2]

Protocol 2: Intrauterine Administration of Cephapirin
Benzathine

This protocol details the procedure for administering a single dose of Cephapirin Benzathine
into the uterus.

Materials:
» Single-dose syringe containing 500 mg Cephapirin Benzathine (e.g., Metricef®).[4][6][7]

o Sterile, disposable insemination catheter.
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 Sterile gloves.
e 70% Ethanol and cleaning supplies.
Procedure:

o Animal Preparation: Restrain the animal and prepare the vulvar region as described in
Protocol 1.

o Syringe Preparation: Shake the Cephapirin Benzathine syringe well before use and
securely attach it to the sterile catheter.[6]

o Catheter Insertion:
o With a gloved hand in the rectum, grasp and stabilize the cervix.[6]

o Gently guide the catheter through the vagina and cervix into the uterine body. This may
require gentle manipulation of the cervix.[6]

« Administration: Once the catheter is correctly positioned in the uterine lumen, slowly depress
the syringe plunger to infuse the entire 500 mg dose.[6][7]

o Withdrawal: Carefully remove the catheter and syringe.

o Timing of Treatment: For postpartum SCE, treatment is typically administered around 40
days postpartum.[3][5] In repeat breeder cases, it can be administered after insemination.[6]

[7]

Protocol 3: Post-Treatment Efficacy Assessment

This protocol describes the methods for evaluating the success of the Cephapirin Benzathine
treatment.

Materials:
e Equipment for cytobrush sampling (as in Protocol 1).

» Estrus detection aids (e.qg., teaser bull, visual observation).
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« Atrtificial insemination equipment.

o Ultrasonography equipment for pregnancy diagnosis.
Procedure:

o Assessment of Clinical Recovery:

o At the first postpartum estrus following treatment, repeat the endometrial cytology
procedure (Protocol 1).[3][5]

o An animal is considered "recovered" if the PMN percentage drops to a normal level (e.g.,
<5%).[3][5]

e Monitoring Reproductive Performance:

o Observe all animals daily for signs of estrus.

o Record the date of the first service post-treatment.

o Perform artificial insemination at the subsequent estrus after treatment.
e Pregnancy Diagnosis:

o Perform pregnancy diagnosis, typically via ultrasonography or rectal palpation,
approximately 60 days after insemination to confirm conception.[4]

o Data Collection: Key performance indicators to measure include:

[¢]

Recovery Rate: Percentage of treated animals with PMN counts returning to normal.

[e]

Days Open: Interval from calving to conception.

[e]

First Service Conception Rate: Percentage of animals that conceive at the first
insemination post-treatment.

[e]

Overall Conception Rate: Percentage of animals pregnant after a defined breeding period.

[4]
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Visualized Workflows and Pathways

Caption: Experimental workflow for evaluating Cephapirin Benzathine efficacy.

Endometrial
Cytology Sample

PMN% > Threshold*

*Threshold varies, e.g.,
>10% at 35 DPP or
>6% at 5 weeks PP.

Click to download full resolution via product page

Caption: Diagnostic decision tree for Subclinical Endometritis (SCE).
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Caption: Logical pathway from treatment to improved reproductive outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Cephapirin Benzathine for
Subclinical Endometritis in Buffaloes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047228#use-of-cephapirin-benzathine-in-subclinical-
endometritis-in-buffaloes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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